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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Nitrobenzamide, a key

intermediate in the synthesis of pharmaceuticals and fine chemicals.[1][2] This document

details its chemical structure, formula, and physicochemical properties, presenting quantitative

data in accessible tables. Furthermore, it outlines a detailed experimental protocol for its

synthesis and includes a visualization of its chemical structure, all tailored for a technical

audience in research and development.

Chemical Identity and Structure
4-Nitrobenzamide, also known as p-Nitrobenzamide, is an organic compound belonging to the

class of benzamides and nitroaromatics.[3][4] Its structure consists of a benzene ring

substituted by a nitro group (-NO2) and an amide group (-CONH2) at the para (1,4) positions.

Chemical Formula: C₇H₆N₂O₃[3][5][6]

IUPAC Name: 4-nitrobenzamide[3]

CAS Registry Number: 619-80-7[5][6][7]
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Synonyms: p-Nitrobenzamide, Benzamide, 4-nitro-[3][7][8]

Chemical Structure Diagram
Caption: Chemical structure of 4-Nitrobenzamide.

Physicochemical Properties
4-Nitrobenzamide is a white to light yellow crystalline powder with no distinct odor.[2][4] It is

stable under normal conditions but incompatible with strong oxidizing agents and strong bases.

[4][7] A summary of its key physicochemical properties is presented in the table below.

Property Value Reference(s)

Molecular Weight 166.13 g/mol [1][3][6]

Melting Point 199-202 °C [2][7][9]

Boiling Point
Decomposes at high

temperatures
[2]

Density ~1.4 g/cm³ [2][10]

Water Solubility <0.01 g/100 mL at 18 °C [4][7]

Solubility
Soluble in ethanol, chloroform,

and hot acetic acid
[2]

LogP 0.82 [7]

pKa 15.02 ± 0.50 (Predicted) [4]

Experimental Protocol: Synthesis of 4-
Nitrobenzamide
The following protocol describes the synthesis of 4-Nitrobenzamide from 4-nitrobenzoic acid

and ammonia, a method adapted from documented procedures.[11][12][13] This process

involves the amidation of a carboxylic acid in the presence of a catalytic system.

Materials and Reagents:
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4-Nitrobenzoic acid

Ammonia gas

Boric acid (catalyst)

Polyethylene glycol (PEG-400) (co-catalyst)

Solvent mixture (e.g., isopropylbenzene and toluene)

Alkaline solution (e.g., dilute sodium hydroxide)

Distilled water

Equipment:
Reaction flask equipped with a stirrer, gas inlet, and condenser

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:
Charge the reaction flask with 4-nitrobenzoic acid, boric acid, and polyethylene glycol (PEG-

400) in the chosen solvent mixture. A suggested molar ratio is 1 mole of 4-nitrobenzoic acid

to 0.008-0.4 moles of boric acid and 0.00024-0.266 moles of PEG-400.[12]

Heat the mixture to 160-165 °C with continuous stirring.[11][12]

Bubble ammonia gas through the heated reaction mixture.

Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer

Chromatography).

Upon completion, cool the reaction mixture to 10-20 °C to allow the product to precipitate.
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Filter the precipitate using a Büchner funnel.

Wash the solid product first with an alkaline solution to remove any unreacted 4-nitrobenzoic

acid, followed by a wash with distilled water.

Dry the purified 4-Nitrobenzamide in an oven to yield the final product.

Applications in Research and Development
4-Nitrobenzamide serves as a crucial building block in organic synthesis.[4] Its primary

applications include:

Pharmaceutical Synthesis: It is an important intermediate in the preparation of various active

pharmaceutical ingredients.[1][2] The nitrobenzamide scaffold has been explored for a range

of biological activities, including anticonvulsant, antimicrobial, and anticancer effects.[11]

Fine Chemicals: It is used in the synthesis of dyes and other specialty chemicals.

Proteomics Research: 4-Nitrobenzamide plays a role in proteomics research, highlighting

its utility in the life sciences.[2]

Chemical Reagent: It is used in the preparation of other compounds, such as 4-

nitrobenziminosulfurane.[5][8]

Logical Workflow: Synthesis of 4-Nitrobenzamide
Derivatives
The following diagram illustrates a general experimental workflow for the synthesis of 4-
Nitrobenzamide derivatives, which is a common application in medicinal chemistry and drug

discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-nitrobenzamide-dic5931.html
https://www.biosynth.com/p/FN02090/619-80-7-4-nitrobenzamide
https://www.nbinno.com/?news/grok-4-nitrobenzamide-cas-619-80-7-product-specification
https://www.benchchem.com/pdf/Discovery_and_history_of_nitrobenzamide_compounds_in_research.pdf
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.nbinno.com/?news/grok-4-nitrobenzamide-cas-619-80-7-product-specification
https://sdichem.com/4-nitro-benzamide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5369841.htm
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials:
4-Nitrobenzamide &
Aldehydes/Ketones

Condensation Reaction
(e.g., Reflux with catalyst)

Reaction Work-up:
- Solvent Removal

- Extraction
- Washing

Purification:
- Recrystallization

- Column Chromatography

Structural Characterization:
- NMR (1H, 13C)

- FT-IR
- Mass Spectrometry

Biological Activity Screening:
- Antimicrobial Assays
- Anticancer Assays

Lead Compound Identification

Click to download full resolution via product page

Caption: Workflow for synthesis and evaluation of 4-Nitrobenzamide derivatives.
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Safety and Handling
4-Nitrobenzamide is considered toxic if swallowed or in contact with skin.[3] It is advisable to

handle this chemical with appropriate personal protective equipment, including gloves, safety

glasses, and a lab coat. Work should be conducted in a well-ventilated area or under a fume

hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Nitrobenzamide | 619-80-7 | FN02090 | Biosynth [biosynth.com]

2. nbinno.com [nbinno.com]

3. 4-Nitrobenzamide | C7H6N2O3 | CID 12091 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Page loading... [wap.guidechem.com]

5. sdichem.com [sdichem.com]

6. scbt.com [scbt.com]

7. 4-Nitrobenzamide | CAS#:619-80-7 | Chemsrc [chemsrc.com]

8. p-Nitrobenzamide | 619-80-7 [chemicalbook.com]

9. chemsynthesis.com [chemsynthesis.com]

10. Page loading... [wap.guidechem.com]

11. benchchem.com [benchchem.com]

12. RU2103260C1 - Method for production of 4-nitrobenzamide - Google Patents
[patents.google.com]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Nitrobenzamide:
Chemical Structure, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzamide
https://www.benchchem.com/product/b147303?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FN02090/619-80-7-4-nitrobenzamide
https://www.nbinno.com/?news/grok-4-nitrobenzamide-cas-619-80-7-product-specification
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzamide
https://wap.guidechem.com/encyclopedia/4-nitrobenzamide-dic5931.html
https://sdichem.com/4-nitro-benzamide/
https://www.scbt.com/p/4-nitrobenzamide-619-80-7
https://www.chemsrc.com/en/cas/619-80-7_238205.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5369841.htm
https://www.chemsynthesis.com/base/chemical-structure-36297.html
https://wap.guidechem.com/dictionary/en/619-80-7.html
https://www.benchchem.com/pdf/Discovery_and_history_of_nitrobenzamide_compounds_in_research.pdf
https://patents.google.com/patent/RU2103260C1/en
https://patents.google.com/patent/RU2103260C1/en
https://www.researchgate.net/publication/244492436_New_Synthesis_of_4-Nintrobenzamide
https://www.benchchem.com/product/b147303#4-nitrobenzamide-chemical-structure-and-formula
https://www.benchchem.com/product/b147303#4-nitrobenzamide-chemical-structure-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at: [https://www.benchchem.com/product/b147303#4-nitrobenzamide-chemical-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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